REACTION_SMILES
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[ClH:13].[NH2:14][OH:15].[Na+:16].[Na+:17].[O-:18][C:19](=[O:20])[O-:21].[OH2:22].[cH:1]1[cH:2][cH:3][cH:4][c:5]2[c:6]1[CH2:7][CH2:8][C:9](=[O:12])[CH2:10][CH2:11]2>>[cH:1]1[cH:2][cH:3][cH:4][c:5]2[c:6]1[CH2:7][CH2:8][CH:9]([NH:14][OH:15])[CH2:10][CH2:11]2
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Name
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Cl
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Name
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
NO
|
Name
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
|
Name
|
|
Quantity
|
Extracted from reaction SMILES
|
Type
|
reactant
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Smiles
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[Na+]
|
Name
|
|
Quantity
|
Extracted from reaction SMILES
|
Type
|
reactant
|
Smiles
|
O=C([O-])[O-]
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Name
|
|
Quantity
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Extracted from reaction SMILES
|
Type
|
reactant
|
Smiles
|
O
|
Name
|
|
Quantity
|
Extracted from reaction SMILES
|
Type
|
reactant
|
Smiles
|
O=C1CCc2ccccc2CC1
|
Name
|
|
Type
|
product
|
Smiles
|
ONC1CCc2ccccc2CC1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |